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Compound of Interest

Compound Name: L82

Cat. No.: B10855116

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive technical information and detailed protocols for
the use of L82, a selective and uncompetitive inhibitor of human DNA Ligase | (Ligl). L82
targets the final step of DNA ligation, phosphodiester bond formation, making it a valuable tool
for studying DNA replication and repair mechanisms.[1] It has demonstrated anti-proliferative
activity in various cancer cell lines.

Chemical Properties and Solubility

The L82 inhibitor is a yellow to orange solid with the chemical formula C11:HsCINsO4 and a
molecular weight of 309.67 g/mol .[2] Proper dissolution is critical for experimental success.
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions.

Data Presentation: L82 Inhibitor Solubility
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Molar
Solvent Solubility Concentration Notes
(approx.)

Ultrasonic agitation
may be required for
complete dissolution.
It is highly
recommended to use
DMSO 33.33 mg/mL[2] 107.63 mM[2] a fresh, anhydrous
grade of DMSO as the
solvent is hygroscopic
and absorbed water
can significantly
impact solubility.[2]

Water Insoluble

Ethanol Insoluble

A related, more potent and selective DNA Ligase | inhibitor, L82-G17, exhibits significantly
higher solubility in DMSO at 125 mg/mL (472.29 mM), which may be a consideration for
experiments requiring higher concentrations.

Mechanism of Action: DNA Ligase | Inhibition

DNA ligase | is a critical enzyme in DNA replication and repair, responsible for joining Okazaki
fragments during lagging strand synthesis and sealing nicks in the DNA backbone. This
process occurs in three sequential steps. L82 acts as an uncompetitive inhibitor, specifically
targeting the third step of the ligation reaction.

Diagram of the DNA Ligation Pathway and L82 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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